5α-Stigmast-7-en-3β-ol 3-acetate
5α-Stigmast-7-en-3β-ol 3-acetate
Brand Name:
Vulcanchem
CAS No.:
14473-77-9
VCID:
VC0077552
InChI:
InChI=1S/C31H52O2/c1-8-23(20(2)3)10-9-21(4)27-13-14-28-26-12-11-24-19-25(33-22(5)32)15-17-30(24,6)29(26)16-18-31(27,28)7/h12,20-21,23-25,27-29H,8-11,13-19H2,1-7H3/t21-,23-,24+,25+,27-,28+,29+,30+,31-/m1/s1
SMILES:
CCC(CCC(C)C1CCC2C1(CCC3C2=CCC4C3(CCC(C4)OC(=O)C)C)C)C(C)C
Molecular Formula:
C31H52O2
Molecular Weight:
456.7 g/mol
5α-Stigmast-7-en-3β-ol 3-acetate
CAS No.: 14473-77-9
Main Products
VCID: VC0077552
Molecular Formula: C31H52O2
Molecular Weight: 456.7 g/mol
| CAS No. | 14473-77-9 |
|---|---|
| Product Name | 5α-Stigmast-7-en-3β-ol 3-acetate |
| Molecular Formula | C31H52O2 |
| Molecular Weight | 456.7 g/mol |
| IUPAC Name | [(3S,5S,9R,10S,13R,14R,17R)-17-[(2R,5R)-5-ethyl-6-methylheptan-2-yl]-10,13-dimethyl-2,3,4,5,6,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate |
| Standard InChI | InChI=1S/C31H52O2/c1-8-23(20(2)3)10-9-21(4)27-13-14-28-26-12-11-24-19-25(33-22(5)32)15-17-30(24,6)29(26)16-18-31(27,28)7/h12,20-21,23-25,27-29H,8-11,13-19H2,1-7H3/t21-,23-,24+,25+,27-,28+,29+,30+,31-/m1/s1 |
| Standard InChIKey | MAIIZFGSYSUIIV-BARFHZGGSA-N |
| Isomeric SMILES | CC[C@H](CC[C@@H](C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3C2=CC[C@@H]4[C@@]3(CC[C@@H](C4)OC(=O)C)C)C)C(C)C |
| SMILES | CCC(CCC(C)C1CCC2C1(CCC3C2=CCC4C3(CCC(C4)OC(=O)C)C)C)C(C)C |
| Canonical SMILES | CCC(CCC(C)C1CCC2C1(CCC3C2=CCC4C3(CCC(C4)OC(=O)C)C)C)C(C)C |
| Synonyms | 5α-Stigmast-7-en-3β-ol 3-acetate |
| PubChem Compound | 22296968 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume